Cas no 2368872-14-2 (2-[(3-Nitrophenyl)methylsulfanyl]ethanamine;hydrochloride)

• Product Name: 2-[(3-Nitrophenyl)methylsulfanyl]ethanamine;hydrochloride
• CAS No: 2368872-14-2
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• MDL: MFCD31714243
• CID: 5194564
• Update Time: 2026-03-05

2-[(3-Nitrophenyl)methylsulfanyl]ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-nitro-benzylsulfanyl)-ethylamine
• 2-[(3-Nitrophenyl)methylsulfanyl]ethanamine;hydrochloride

• MDL： MFCD31714243
• Inchi： 1S/C9H12N2O2S.ClH/c10-4-5-14-7-8-2-1-3-9(6-8)11(12)13;/h1-3,6H,4-5,7,10H2;1H
• InChI Key： GDEJKFSLLDCWKC-UHFFFAOYSA-N
• SMILES： Cl.S(CCN)CC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 184
• Topological Polar Surface Area: 97.1